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Compound of Interest

Compound Name: Anhydroglucose

Cat. No.: B10753087

An in-depth guide to the chemical formula, molecular weight, properties, synthesis, and
applications of anhydroglucose, tailored for researchers, scientists, and professionals in drug
development.

Anhydroglucose, a dehydrated form of glucose, is a fundamental structural unit in pivotal
biopolymers such as cellulose and starch. Its unique chemical architecture makes it a versatile
building block in various scientific and industrial applications, including the synthesis of novel
therapeutic agents and advanced drug delivery systems. This technical guide provides a
comprehensive overview of the key aspects of anhydroglucose, with a focus on its most
common isomers: 1,6-anhydro-f3-D-glucopyranose (levoglucosan) and 3,6-anhydro-D-glucose.

Core Chemical and Physical Properties

The fundamental properties of anhydroglucose are dictated by its isomeric form. The
chemical formula for anhydroglucose is CeH100s, with a corresponding molecular weight of
162.14 g/mol .[1][2] Below is a summary of the key physicochemical properties of its prominent
isomers.
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Property

1,6-Anhydro-B-D-
glucopyranose
(Levoglucosan)

3,6-Anhydro-D-glucose

Molecular Formula

CeH1005

CeH100s

Molecular Weight 162.14 g/mol [2] 162.14 g/mol [1]
CAS Number 498-07-7[2] 7625-23-2[1]
Melting Point 182-184 °CJ[2] Not available
. Soluble in water (50 mg/mL) _
Solubility Not available
and ethanol.[2]
Optical Activity [0]'8/D —-66° (c = 1 in H20)[2] Not available

Structure Bicyclic Furanose ring

Synthesis and Experimental Protocols

The synthesis of anhydroglucose isomers can be achieved through various chemical routes,
often starting from D-glucose or its derivatives.

Synthesis of 1,6-Anhydro--D-glucopyranose
(Levoglucosan)

A convenient one-step synthesis of levoglucosan from D-glucose can be performed using 2-
chloro-1,3-dimethylimidazolinium chloride (DMC) as an activating agent. This method facilitates
the intramolecular cyclization to form the 1,6-anhydro bridge.

Experimental Protocol:

e Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon),
dissolve D-glucose in a suitable solvent.

e Activation: Add 2-chloro-1,3-dimethylimidazolinium chloride (DMC) (approximately 1.1 to 1.5
equivalents) to the solution. A tertiary amine base, such as triethylamine, may be added to
neutralize the hydrochloric acid generated during the reaction.
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e Reaction: Stir the mixture at a controlled temperature, ranging from room temperature to a
moderately elevated temperature (e.g., 50-80 °C), for several hours. Monitor the reaction
progress using thin-layer chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and remove the
solvent under reduced pressure.

« Purification: The crude product can be purified by silica gel chromatography to yield high-
purity levoglucosan.

Synthesis of 3,6-Anhydro-D-glucal

3,6-Anhydro-D-glucal, a precursor for 3,6-anhydro-D-glucose, can be synthesized from 6-O-
Tosyl-D-glucal.

Experimental Protocol:

Reaction Setup: Treat a solution of 6-O-Tosyl-D-glucal with an excess of lithium aluminum
hydride (LiAlHa4).

o Reaction Conditions: The reaction is typically carried out in a suitable etheral solvent under
anhydrous conditions.

e Product Formation: The reaction unexpectedly yields 3,6-anhydro-D-glucal as the major
product in good yield.[3]

« Purification: The product can be purified using standard chromatographic techniques.[3]

Biological Significance and Signaling Pathways

Anhydroglucose, particularly levoglucosan, is a key intermediate in the metabolism of various
microorganisms. Understanding these pathways is crucial for applications in biotechnology and
bioremediation.

Fungal Degradation of Levoglucosan

In some fungi, levoglucosan is metabolized to the central metabolite glucose-6-phosphate via
the action of levoglucosan kinase (LGK). This enzyme catalyzes both the cleavage of the 1,6-
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anhydro ring and the phosphorylation of the glucose molecule.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Levoglucosan Kinase (LGK)
Levoglucosan ATP > ADP Glucose-6-Phosphate Central Metabolism

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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